Cas no 6168-83-8 ((3S)-3-hydroxybutanoic acid)

(3S)-3-hydroxybutanoic acid Properties

Names and Identifiers

• (S)-3-Hydroxybutanoic acid
• (S)-3-Hydroxybutyric acid
• (3S)-3-hydroxybutanoic acid
• (S)-3-Hydroxybutanoate
• 3-hydroxy-butyrate
• L-3-Hydroxybutyric acid
• VK6OM9M3WP
• (+)-3-Hydroxybutyric acid
• (3S)-3-hydroxybutyric acid
• L-(+)-3-Hydroxybutyric acid
• Butanoic acid, 3-hydroxy-, (3S)-
• (S)-3HB
• SMR000857204
• beta-Hydroxybutyrate,l
• beta-L-hydroxybutyrate
• beta-Hydroxybutyrate, L-
• beta-L-hydroxybutyric acid
• 3-Hydroxybutanoic acid, (S)-
• (S)-(+)-3-Hydroxybutyric aci
• .BETA.-HYDROXYBUTYRIC ACID D-FORM [MI]
• NCGC00247035-01
• HB4641
• L-??Hydroxybutyric acid
• CS-0031375
• AMY24175
• (S)-b-Hydroxyisobutyric acid
• EINECS 228-209-4
• (S)-3-hydroxy-2-methyl-Propanoate
• 6168-83-8
• CHEMBL1162497
• UNII-VK6OM9M3WP
• 3HL
• MLS001333230
• L-(+)-b-Hydroxyisobutyric acid
• L-(+)-2-methyl-Hydracrylate
• DTXSID80904613
• LMFA01050463
• MLS001333229
• (S)-beta-Hydroxyisobutyrate
• Q27075158
• S-3-Hydroxybutanoic acid
• (3S)-3-hydroxy-Butanoic acid
• A868649
• (S)-b-Hydroxybutanoic acid
• L-beta-Hydroxybutyrate
• SCHEMBL336331
• (S)-3-Hydroxybutyric acid, >=97.0%
• CHEBI:17290
• ?-HYDROXYBUTYRATE,L
• HY-W050031
• HMS2231P22
• MFCD00137685
• (S)-beta-hydroxybutyric acid
• WHBMMWSBFZVSSR-VKHMYHEASA-N
• (S)-3-hydroxy-Butanoate
• L-(+)-2-methyl-Hydracrylic acid
• (3S)-3-hydroxy-Butanoate
• (S)-3-hydroxy-Butanoic acid
• (+)-3-hydroxy-n-butyric acid
• AKOS006239831
• BDBM50344957
• (S)-.BETA.-HYDROXYBUTANOIC ACID
• (S)-3-HYDROXY-2-METHYL-PROPANOIC ACID
• L-(+)-beta-Hydroxyisobutyrate
• DS-2801
• (S)-(+)-.BETA.-HYDROXYBUTYRIC ACID
• C03197
• NS00080866
• (S)-3-hydroxybutanoicacid
• (S)-b-Hydroxyisobutyrate
• L-(+)-b-Hydroxyisobutyrate
• L-b-Hydroxybutyric acid
• EN300-114854
• GTPL4699
• (S)-3-hydroxybutanoic acid
• DB-005558
• +Expand

• MDL： MFCD00137685
• InChIKey： WHBMMWSBFZVSSR-VKHMYHEASA-N
• Inchi： 1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m0/s1
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.047344
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.15810
• PSA: 57.53000
• Refractive Index: 1.455
• Boiling Point: 269.2 °C at 760 mmHg
• Melting Point: 45-50 ºC
• Flash Point: 121 °C
• Specific Rotation: 25 º (c=6% in H2O)
• Density: 1.195